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Compound of Interest

Compound Name: Dibenzyl succinate

Cat. No.: B089603 Get Quote

For Immediate Release

This document provides a concise technical summary of the fundamental molecular properties

of Dibenzyl Succinate, intended for researchers, scientists, and professionals in drug

development.

Core Molecular Data
Dibenzyl succinate is an organic compound used as an intermediate in chemical synthesis.[1]

Its fundamental properties, including molecular formula and weight, are crucial for

stoichiometric calculations, analytical characterization, and formulation development.

The molecular formula for dibenzyl succinate is C18H18O4.[2][3][4] The compound has a

molecular weight of approximately 298.3 g/mol .[2] More precise measurements indicate values

of 298.33 g/mol [5], 298.3331 g/mol [3][4], and 298.34 g/mol .[1]

The IUPAC name for this compound is dibenzyl butanedioate.[1][2] It is also known by other

synonyms such as Butanedioic acid, bis(phenylmethyl) ester, and Spasmine.[1][2][3][4]

Quantitative Data Summary
For clarity and comparative ease, the key quantitative identifiers for dibenzyl succinate are

presented below.
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Property Value Source

Molecular Formula C18H18O4 [1][2][3][4]

Molecular Weight 298.3 g/mol [2]

298.3331 g/mol [3][4]

298.34 g/mol [1]

298.33 g/mol [5]

CAS Registry Number 103-43-5 [1][3][4]

Note: As this document pertains solely to the fundamental and universally recognized

molecular properties of dibenzyl succinate, detailed experimental protocols for determining

molecular weight and formula (such as mass spectrometry or elemental analysis) are not

included. Similarly, signaling pathways are not applicable to the intrinsic chemical properties of

a single small molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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